Cas no 811810-59-0 (Benzoxazole, 2-(1,1-dimethylethyl)-6-fluoro-7-methyl- (9CI))

• Product Name: Benzoxazole, 2-(1,1-dimethylethyl)-6-fluoro-7-methyl- (9CI)
• CAS No: 811810-59-0
• MF: C₁₂H₁₄FNO
• MW: 207.24406671524
• CID: 715323
• PubChem ID: 45097042
• Update Time: 2025-04-19

Benzoxazole, 2-(1,1-dimethylethyl)-6-fluoro-7-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 2-(1,1-dimethylethyl)-6-fluoro-7-methyl- (9CI)
• 2-tert-butyl-6-fluoro-7-methyl-1,3-benzoxazole
• 811810-59-0
• 2-(tert-Butyl)-6-fluoro-7-methylbenzo[d]oxazole
• Benzoxazole,2-(1,1-dimethylethyl)-6-fluoro-7-methyl-(9ci)
• DTXSID80667554
• 6-Fluoro-7-methyl-2-(2-methyl-2-propanyl)-1,3-benzoxazole

• Inchi： 1S/C12H14FNO/c1-7-8(13)5-6-9-10(7)15-11(14-9)12(2,3)4/h5-6H,1-4H3
• InChI Key： QFOCTPFAOAWHHG-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1C)OC(C(C)(C)C)=N2

Computed Properties

• Exact Mass: 207.106
• Monoisotopic Mass: 207.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 3.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles